Cas no 16597-42-5 (5-Pyrimidinecarboxaldehyde,2,4-diamino-6-[(4-methylphenyl)amino]-)

• Product Name: 5-Pyrimidinecarboxaldehyde,2,4-diamino-6-[(4-methylphenyl)amino]-
• CAS No: 16597-42-5
• MF: C₁₂H₁₃N₅O
• MW: 243.264521360397
• CID: 183681
• PubChem ID: 266205
• Update Time: 2025-04-19

5-Pyrimidinecarboxaldehyde,2,4-diamino-6-[(4-methylphenyl)amino]- Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinecarboxaldehyde,2,4-diamino-6-[(4-methylphenyl)amino]-
• 2,4-diamino-6-(4-methylanilino)pyrimidine-5-carbaldehyde
• 2,4-diamino-6-[(4-methylphenyl)amino]pyrimidine-5-carbaldehyde
• 2,4-Diamino-6-(p-tolylamino)pyrimidine-5-carbaldehyde
• NSC-103523
• NCIOpen2_007246
• DTXSID90295640
• NSC103523
• 16597-42-5

• Inchi： 1S/C12H13N5O/c1-7-2-4-8(5-3-7)15-11-9(6-18)10(13)16-12(14)17-11/h2-6H,1H3,(H5,13,14,15,16,17)
• InChI Key： UMJHPTLILDCPRB-UHFFFAOYSA-N
• SMILES： O=CC1=C(N)N=C(N)N=C1NC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 243.11219
• Monoisotopic Mass: 243.112
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 107Ų

Experimental Properties

• Density: 1.394
• Boiling Point: 539.6°C at 760 mmHg
• Flash Point: 280.1°C
• Refractive Index: 1.761
• PSA: 106.92
• LogP: 2.74090

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines